Cas no 172040-91-4 (Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1))

• Product Name: Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1)
• CAS No: 172040-91-4
• MF: C₂₆H₃₈BrNO
• MW: 460.490026950836
• CID: 138023
• PubChem ID: 53431841
• Update Time: 2025-04-19

Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1)
• (4-benzoylphenyl)methyl-tributylazanium,bromide
• Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-,bromide (9CI)
• N-(4-[BENZOYL]BENZYL)-N,N,N-TRIBUTYLAMMONIUM BROMIDE
• p-(Benzoyl)benzyl-N,N,N-tributylammoniumbromide
• (4-benzoylphenyl)methyl-tributylazanium;bromide
• CHEMBL3422503
• N-[(4-Benzoylphenyl)methyl]-N,N-dibutylbutan-1-aminium bromide
• SCHEMBL8363298
• Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-,bromide(1:1)
• DTXSID40700411
• AKOS015910411
• 172040-91-4

• Inchi： 1S/C26H38NO.BrH/c1-4-7-19-27(20-8-5-2,21-9-6-3)22-23-15-17-25(18-16-23)26(28)24-13-11-10-12-14-24;/h10-18H,4-9,19-22H2,1-3H3;1H/q+1;/p-1
• InChI Key： NRWJLZATRJLOAP-UHFFFAOYSA-M
• SMILES： [Br-].O=C(C1C=CC=CC=1)C1C=CC(=CC=1)C[N+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 459.21400
• Monoisotopic Mass: 459.21368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.63870